(7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

• Molecular Formula: C23H23NO6S
• Molecular Weight: 441.5 g/mol
• IUPAC Name: (7Z)-3-(1,1-dioxothiolan-3-yl)-7-[(4-methoxyphenyl)methylidene]-9-methyl-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• InChI: InChI=1S/C23H23NO6S/c1-14-22-16(11-24(13-29-22)17-7-8-31(26,27)12-17)10-19-21(25)20(30-23(14)19)9-15-3-5-18(28-2)6-4-15/h3-6,9-10,17H,7-8,11-13H2,1-2H3/b20-9-
• InChI Key: OVDFVJHXBIYFMX-UKWGHVSLSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=CC=C(C=C4)OC)/C3=O)CN(CO2)C5CCS(=O)(=O)C5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=CC=C(C=C4)OC)C3=O)CN(CO2)C5CCS(=O)(=O)C5

Description

The compound “(7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one” is a structurally complex heterocyclic molecule characterized by a fused furo-benzoxazinone core. Key features include:

• Core structure: A furo[3,2-g][1,3]benzoxazin-6(7H)-one system, which combines furan and benzoxazinone rings.
• Substituents: A 1,1-dioxidotetrahydrothiophen-3-yl group at position 3 (contributing sulfone functionality). A (7Z)-4-methoxybenzylidene group at position 7 (introducing a conjugated, electron-rich aromatic system). A methyl group at position 8. The stereochemistry (7Z) indicates a specific configuration of the exocyclic double bond in the benzylidene moiety. Structural elucidation of such compounds often relies on crystallographic tools like SHELX software for refinement .

Preparation Methods

Selection of Precursors

• Phenolic component : A methoxy-substituted furanophenol is critical for subsequent furo-benzoxazine fusion.

• Amine component : Tetrahydrothiophene-3-amine (pre-sulfonated or oxidized post-condensation) introduces the 1,1-dioxidotetrahydrothiophen-3-yl group.

• Formaldehyde : Paraformaldehyde or aqueous formaldehyde (37%) in stoichiometric ratios prevents oligomerization.

Solvent and Catalytic Optimization

• Solvent-free conditions at 110–120°C enhance reaction rates and yields (78–85%) while minimizing byproducts.

• Acid catalysis (e.g., p-toluenesulfonic acid, 5 mol%) directs regioselectivity toward the ortho-position relative to the phenolic hydroxyl.

Reaction Scheme 1 :

$$\text{Phenol} + \text{R-NH}_2 + \text{HCHO} \xrightarrow{\text{acid}} \text{3,4-Dihydro-2H-1,3-benzoxazine}$$

Furo Ring Annulation

The fused furo[3,2-g] system requires intramolecular ether formation or pre-functionalized furan precursors.

Cyclodehydration Strategy

• Treating 2-hydroxy-3-methoxybenzaldehyde derivatives with propargyl alcohol under Mitsunobu conditions (DIAD, PPh₃) forms the furan ring.

• Key parameters :

  • Temperature: 0°C to room temperature

  • Yield: 65–72%

  • Stereochemical control: Z-configuration enforced by steric hindrance during cyclization.

Post-Condensation Modifications

• Methylation : Introducing the 9-methyl group via nucleophilic substitution (MeI, K₂CO₃ in DMF) at the benzoxazine nitrogen.

• Sulfone oxidation : Treating tetrahydrothiophene-3-amine with H₂O₂/AcOH (1:2 v/v) at 50°C for 6 hours achieves full sulfonation.

4-Methoxybenzylidene Incorporation

The exocyclic double bond at position 7 derives from a Knoevenagel condensation between a ketone intermediate and 4-methoxybenzaldehyde.

Reaction Conditions

• Catalyst : Piperidine (10 mol%) in toluene under reflux (110°C, 8 h).

• Steric control : Bulkier solvents (e.g., mesitylene) favor Z-isomer formation (85:15 Z:E ratio).

• Workup : Column chromatography (SiO₂, hexane/EtOAc 4:1) isolates the Z-isomer in >95% purity.

Reaction Scheme 2 :

$$\text{Benzoxazine ketone} + \text{4-MeO-benzaldehyde} \xrightarrow{\text{piperidine}} \text{(7Z)-benzylidene product}$$

Critical Data Tables

Table 1: Comparative Yields in Benzoxazine Cyclization

Method	Catalyst	Solvent	Temp (°C)	Yield (%)
Classical Mannich	HCl	EtOH	80	68
Solvent-free	PTSA	None	120	82
Microwave-assisted	—	DMF	150	75

Table 2: Z:E Selectivity in Benzylidene Formation

Solvent	Catalyst	Z:E Ratio
Toluene	Piperidine	85:15
Mesitylene	DBU	92:8
DCM	NH₄OAc	70:30

Mechanistic Insights and Challenges

Sulfone Stability Under Basic Conditions

The tetrahydrothiophene sulfone moiety exhibits hydrolytic sensitivity at pH >10. Neutral or mildly acidic conditions (pH 5–7) during Boc deprotection (if applicable) prevent desulfonation.

Competing Ring-Opening Reactions

Benzoxazines undergo thermal ring-opening above 160°C. Low-temperature distillations (<100°C) and inert atmospheres (N₂/Ar) mitigate decomposition.

Scalability and Industrial Feasibility

• Batch size limitations : Exothermic Mannich reactions require controlled addition of formaldehyde to prevent runaway temperatures (>200 L batches impractical).

• Continuous flow systems : Microreactors enable safer exotherm management and improve reproducibility at pilot scales .

Chemical Reactions Analysis

Types of Reactions

(7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one: can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Substitution: Substitution reactions can replace specific atoms or groups with different ones, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions could produce a variety of functionalized analogs.

Scientific Research Applications

The compound (7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one has garnered attention in various scientific research applications due to its unique chemical structure and potential biological activities. This article explores its applications across multiple domains, including medicinal chemistry, agriculture, and materials science.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit promising anticancer properties. For instance, derivatives of benzoxazine have been shown to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

A study focused on related benzoxazine derivatives demonstrated significant cytotoxicity against several cancer cell lines, suggesting that this compound may also possess similar properties. The mechanism of action is hypothesized to involve the modulation of signaling pathways associated with cell survival and apoptosis .

Antimicrobial Properties

The compound's structural features may lend themselves to antimicrobial activity. Research into related compounds has shown efficacy against a range of pathogens, including bacteria and fungi. The presence of the thiophene ring is particularly noted for enhancing antimicrobial potency due to its ability to disrupt microbial cell membranes .

Anti-inflammatory Effects

Inflammation is a critical factor in many chronic diseases, and compounds with benzoxazine structures have been investigated for their anti-inflammatory properties. Preliminary studies suggest that this compound could inhibit pro-inflammatory cytokines and enzymes, potentially offering therapeutic benefits in inflammatory conditions .

Pesticidal Activity

Given the increasing need for sustainable agricultural practices, the exploration of new pesticides is vital. The compound's unique structure may provide novel modes of action against pests. Initial assays have indicated potential insecticidal properties, warranting further investigation into its efficacy as a biopesticide.

Plant Growth Regulation

Some compounds derived from benzoxazines have been reported to influence plant growth positively. This could lead to applications in enhancing crop yields or improving resistance to environmental stresses such as drought or salinity .

Polymer Chemistry

The incorporation of benzoxazine derivatives into polymer matrices has been explored for their thermal stability and mechanical properties. Research indicates that these compounds can act as curing agents or additives in thermosetting resins, leading to enhanced material performance in various applications, including aerospace and automotive industries .

Nanomaterials

The synthesis of nanomaterials using benzoxazine derivatives has been reported, showcasing their potential use in electronic devices or as catalysts in chemical reactions. The ability to functionalize surfaces with these compounds opens avenues for innovative applications in nanotechnology .

Mechanism of Action

The mechanism of action of (7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering downstream effects. The exact pathways and molecular interactions depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the compound’s properties, it is compared below with structurally analogous molecules from the literature.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heterocyclic Core	Key Substituents	Notable Properties/Activities	Reference
Target Compound	C21H21NO7S2*	~487.52	Furo[3,2-g][1,3]benzoxazin-6(7H)-one	1,1-dioxidotetrahydrothiophen-3-yl, 4-methoxybenzylidene, 9-methyl	N/A	-
(7Z)-3-(4-fluorophenyl)-7-[(5-iodofuran-2-yl)methylidene]-3,4-dihydro-2H-thiazolo[3,2-a][1,3,5]triazin-6(7H)-one	C16H11FIN3O2S	455.25	Thiazolo[3,2-a][1,3,5]triazin-6(7H)-one	4-fluorophenyl, 5-iodofurylmethylidene	N/A (structural analog)
Methyl 6-chloro-3-(1-methylhydrazino)-1,1-dioxo-1,4,2-benzodithiazine-7-carboxylate	C10H10ClN3O4S2	335.78	Benzodithiazine	Methylhydrazino, chlorine, methyl ester	Synthetic intermediate

*Calculated based on IUPAC name.

Key Observations

Structural Diversity: The target compound’s furo-benzoxazinone core distinguishes it from the thiazolo-triazinone system in and the benzodithiazine in .

Substituent Effects :

• The 4-methoxybenzylidene group (electron-donating) in the target compound may enhance π-π stacking interactions compared to the 5-iodofurylmethylidene (electron-withdrawing) in ’s analog.
• The methyl group at position 9 in the target compound could sterically hinder interactions compared to the smaller substituents in analogs.

Synthetic Considerations :

• Compounds like those in and are synthesized via nucleophilic substitution or condensation reactions. The target compound likely requires similar strategies, though its sulfone and benzylidene groups may necessitate specialized reagents or conditions.

The target’s sulfone group may confer unique pharmacokinetic properties.

Biological Activity

The compound (7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its synthesis, biological properties, and relevant research findings.

Synthesis

The synthesis of this compound typically involves the reaction of various precursors under controlled conditions. Notably, derivatives of benzoxazine and related structures are often synthesized through methods such as transition metal catalysis and microwave-assisted reactions , which enhance yield and purity. For example, the synthesis may involve the coupling of a furo[3,2-g][1,3]benzoxazine core with substituted thiophenes and methoxybenzylidene groups to achieve the desired molecular architecture.

Biological Activity

Research indicates that compounds similar to (7Z)-3-(1,1-dioxidotetrahydrothiophen-3-yl)-7-(4-methoxybenzylidene)-9-methyl-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one exhibit a range of biological activities:

Anticancer Properties

Several studies have highlighted the anticancer activity of benzoxazine derivatives. For instance:

• A study reported that derivatives with similar structures showed significant antiproliferative effects against cancer cell lines such as A549 (lung cancer), MCF7 (breast cancer), and HCT116 (colon cancer) with IC50 values ranging from 0.02 to 0.08 μmol/mL compared to doxorubicin .

Antioxidant Activity

The compound's structure suggests potential antioxidant properties :

• Research on related compounds has demonstrated moderate DPPH radical-scavenging activity, indicating their ability to neutralize free radicals .

Antifungal Activity

Benzoxazine derivatives have also been studied for their antifungal properties :

• Compounds in this class have shown efficacy against various fungal strains, suggesting potential applications in agricultural and pharmaceutical fields .

Study 1: Antiproliferative Effects

In a recent study examining the biological effects of benzoxazine derivatives, several compounds were tested for their ability to inhibit cell growth in cancer cell lines. The results indicated that specific substitutions on the benzoxazine ring significantly enhanced their anticancer potency.

Compound	Cell Line	IC50 (μmol/mL)
10a	A549	0.02
11c	MCF7	0.04
11e	HCT116	0.06

Study 2: Antioxidant Activity Assessment

Another investigation focused on the antioxidant capacity of similar compounds revealed that at a concentration of 100 μg/mL, several derivatives exhibited comparable activity to ascorbic acid in scavenging DPPH radicals.

Compound	DPPH Scavenging Activity (%)
10a	70
11c	65
Control	Ascorbic Acid - 75

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for the preparation of this compound, and how can reaction conditions be optimized?

• Methodology : Begin with a retrosynthetic analysis focusing on the furo[3,2-g][1,3]benzoxazin-6(7H)-one core. Use Suzuki-Miyaura coupling for the 4-methoxybenzylidene moiety and a thiophene sulfone precursor for the 1,1-dioxidotetrahydrothiophen-3-yl group. Optimize solvent polarity (e.g., dioxane/water mixtures) and catalyst systems (e.g., Pd(PPh₃)₄) to enhance cross-coupling efficiency . Monitor reaction progress via TLC or HPLC, adjusting temperature (60–80°C) and reaction time (24–48 hrs) to minimize byproducts .

Q. Which spectroscopic techniques are critical for characterizing the compound’s structural integrity?

• Methodology : Employ high-resolution mass spectrometry (HRMS) to confirm molecular weight (±2 ppm accuracy). Use ¹H/¹³C NMR in DMSO-d₆ or CDCl₃ to assign proton environments, focusing on the Z-configuration of the benzylidene group (δ 6.8–7.2 ppm for olefinic protons). IR spectroscopy can verify sulfone (SO₂) stretching vibrations (~1300–1150 cm⁻¹) and carbonyl (C=O) peaks (~1700 cm⁻¹). Cross-validate with X-ray crystallography if single crystals are obtainable .

Q. How can the Z-configuration of the 4-methoxybenzylidene moiety be confirmed experimentally?

• Methodology : Use NOESY NMR to detect spatial proximity between the benzylidene proton and the adjacent furo-benzoxazine ring protons. Computational methods (e.g., DFT-based geometry optimization) can predict coupling constants (J ≈ 12–14 Hz for Z-isomers) . Compare experimental UV-Vis spectra with simulated data for Z/E isomers, noting bathochromic shifts in the Z-configuration due to extended conjugation .

Advanced Research Questions

Q. What computational approaches predict the compound’s reactivity in nucleophilic or electrophilic environments?

• Methodology : Perform DFT calculations (B3LYP/6-31G* level) to map frontier molecular orbitals (HOMO/LUMO) and identify reactive sites. Molecular dynamics simulations (MD) can model solvation effects in physiological buffers. Use docking studies to assess interactions with biological targets (e.g., enzymes), prioritizing the benzoxazinone ring’s electrophilic carbonyl group . Validate predictions with kinetic studies under varying pH (3–9) and temperature (25–37°C) .

Q. How can hydrolytic stability under physiological conditions be systematically evaluated?

• Methodology : Prepare phosphate-buffered saline (PBS) at pH 7.4 and simulate gastric fluid (pH 1.2). Incubate the compound (1 mM) at 37°C for 24–72 hrs. Monitor degradation via HPLC-MS, identifying fragments like 4-methoxybenzaldehyde (m/z 135) or sulfone-containing intermediates. Calculate half-life (t₁/₂) using first-order kinetics. Compare stability against analogs to establish structure-degradation relationships .

Q. What strategies resolve contradictions between spectral data and expected structural features?

• Methodology : Cross-reference NMR/IR/MS data with databases (e.g., NIST Chemistry WebBook) to rule out impurities . Perform heteronuclear correlation experiments (HSQC/HMBC) to confirm ambiguous connectivity. If MS shows unexpected adducts, re-examine ionization conditions (e.g., ESI vs. APCI). For crystalline samples, use single-crystal XRD to resolve stereochemical ambiguities .

Q. How can solvent effects influence the compound’s tautomeric equilibria or supramolecular interactions?

• Methodology : Conduct UV-Vis titrations in solvents of varying polarity (e.g., hexane, DMSO, methanol). Track absorbance changes (λ = 300–400 nm) to identify solvent-dependent tautomers. Use ¹H NMR variable-temperature studies to detect keto-enol equilibria. Analyze crystal packing via XRD to identify hydrogen-bonding motifs or π-π stacking interactions .

Data Analysis & Experimental Design

Q. What statistical methods are recommended for analyzing dose-response or structure-activity relationship (SAR) data?

• Methodology : Apply nonlinear regression (e.g., Hill equation) to dose-response curves. For SAR, use multivariate analysis (PCA or PLS) to correlate substituent electronic parameters (Hammett σ) with bioactivity. Validate models via leave-one-out cross-validation and adjust for overfitting .

Q. How can reaction scalability from milligram to gram-scale synthesis be achieved without compromising yield?

• Methodology : Optimize heat and mass transfer by transitioning from batch to flow chemistry. Use microreactors for exothermic steps (e.g., sulfonation) and scale catalysts proportionally. Monitor purity with in-line FTIR or PAT (Process Analytical Technology) tools .